Cas no 60218-41-9 (2-propylpent-2-enoic acid)

• Product Name: 2-propylpent-2-enoic acid
• CAS No: 60218-41-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 498678
• PubChem ID: 6439659
• Update Time: 2025-06-13

2-propylpent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E,Z) 2-Propyl-2-pentenoic Acid
• (E,Z) 2-Propyl-2-pen
• (E,Z)-2-Propyl-2-pentenoic Acid
• 2-Pentenoic acid, 2-propyl-
• 2-ENEVALPROIC ACID
• 2-propylpent-2-enoic acid

• Inchi： 1S/C8H14O2/c1-3-5-7(6-4-2)8(9)10/h5H,3-4,6H2,1-2H3,(H,9,10)/b7-5-
• InChI Key： ZKNJEOBYOLUGKJ-ALCCZGGFSA-N
• SMILES： OC(/C(=C\CC)/CCC)=O

Computed Properties

• Exact Mass: 142.09900

Experimental Properties

• Stability/Shelf Life: Hygroscopic, Light, Temperature and Moisture Sensitive
• PSA: 37.30000
• LogP: 2.20750

2-propylpent-2-enoic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 2-propylpent-2-enoic acid

Comprehensive Overview of 2-Propylpent-2-enoic Acid (CAS No. 60218-41-9): Properties, Applications, and Industry Insights

2-Propylpent-2-enoic acid (CAS No. 60218-41-9) is an organic compound belonging to the class of unsaturated carboxylic acids. Its molecular structure features a pentene backbone with a propyl substituent and a carboxylic acid functional group, making it a versatile intermediate in synthetic chemistry. The compound's IUPAC name and CAS registry number are critical identifiers for researchers and manufacturers seeking high-purity reagents for pharmaceutical, agrochemical, or material science applications.

In recent years, the demand for specialty carboxylic acids like 2-propylpent-2-enoic acid has surged due to their role in developing bioactive molecules and sustainable materials. Industry trends highlight its utility in green chemistry initiatives, where its potential as a biodegradable intermediate aligns with global efforts to reduce environmental impact. Researchers frequently search for "synthesis methods for 60218-41-9" or "2-propylpent-2-enoic acid suppliers," reflecting its commercial and academic relevance.

The physicochemical properties of CAS 60218-41-9 include moderate solubility in polar solvents like ethanol and acetone, with a characteristic olefinic proton NMR signal near 5.5–6.5 ppm. Analytical techniques such as HPLC purification and GC-MS characterization are commonly employed to ensure quality control. These attributes make it valuable for constructing complex heterocycles or polymeric architectures, particularly in drug discovery pipelines targeting inflammation or metabolic disorders.

From an industrial perspective, 2-propylpent-2-enoic acid derivatives are explored for flavor and fragrance applications due to their alpha,beta-unsaturated carbonyl moiety, which contributes to unique olfactory profiles. Patent literature reveals innovations in catalytic hydrogenation processes to optimize yield, addressing the need for cost-effective production—a key concern for manufacturers analyzing "bulk pricing for 60218-41-9."

Emerging studies also investigate its role in metal-organic frameworks (MOFs) and coordination polymers, where its carboxylate group acts as a linker for designing porous materials. This aligns with the growing interest in "advanced materials from carboxylic acids" among materials scientists. Furthermore, its structure-activity relationships are scrutinized in medicinal chemistry to develop analogs with improved pharmacokinetics.

Regulatory and safety data for 2-propylpent-2-enoic acid emphasize standard laboratory precautions, including glove use and ventilation. While not classified as hazardous under major chemical inventories, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to preserve stability. Suppliers often provide technical datasheets detailing spectroscopic fingerprints and impurity thresholds to meet compliance standards.

In conclusion, CAS No. 60218-41-9 represents a multifaceted building block with expanding applications across life sciences and material engineering. Its integration into high-value synthetic routes and alignment with sustainability goals position it as a compound of enduring interest. Future research may unlock novel derivatives or process innovations, further solidifying its industrial significance.